2-bromo-3-(ethylamino)-N-methylbenzamide
Overview
Description
The compound “2-bromo-3-(ethylamino)-N-methylbenzamide” is a brominated benzamide derivative. Benzamides are a class of compounds containing a benzene ring and an amide group . They are used in a wide range of applications, including as intermediates in organic synthesis and in medicinal chemistry.
Synthesis Analysis
While specific synthesis methods for “2-bromo-3-(ethylamino)-N-methylbenzamide” are not available, similar compounds are often synthesized through nucleophilic substitution or addition reactions . For example, brominated thiophene derivatives can be synthesized through autopolymerization .Molecular Structure Analysis
The molecular structure of a compound like “2-bromo-3-(ethylamino)-N-methylbenzamide” can be analyzed using various spectroscopic techniques, including UV-Vis, electron spin resonance (ESR), gas chromatography/mass spectrometry (GC/MS), elemental analysis, NMR, and FT-IR spectroscopy .Chemical Reactions Analysis
The chemical reactions of brominated compounds can be complex and depend on the specific conditions and reactants . For example, the autopolymerization of 2-bromo-3-methoxythiophene involves multiple steps and side reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like “2-bromo-3-(ethylamino)-N-methylbenzamide” can be analyzed using various techniques, including spectroscopy and computational methods .Mechanism of Action
The mechanism of action of a compound like “2-bromo-3-(ethylamino)-N-methylbenzamide” would depend on its specific chemical structure and the context in which it is used. For example, in an E2 elimination reaction, a base removes a hydrogen from a carbon adjacent to the carbon with the leaving group .
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-bromo-3-(ethylamino)-N-methylbenzamide can be achieved through a multi-step process involving the introduction of the bromine and ethylamino groups, followed by the formation of the amide bond.", "Starting Materials": [ "N-methylbenzamide", "bromine", "ethylamine", "sodium hydroxide", "sulfuric acid", "acetic anhydride", "triethylamine", "dimethylformamide", "diethyl ether", "water" ], "Reaction": [ "Step 1: N-methylbenzamide is reacted with bromine in the presence of sulfuric acid to yield 2-bromo-N-methylbenzamide.", "Step 2: 2-bromo-N-methylbenzamide is then reacted with ethylamine in the presence of sodium hydroxide to yield 2-bromo-3-(ethylamino)-N-methylbenzamide.", "Step 3: The final step involves the formation of the amide bond. 2-bromo-3-(ethylamino)-N-methylbenzamide is reacted with acetic anhydride and triethylamine in dimethylformamide to yield the desired product.", "The product is then isolated by extraction with diethyl ether and purified by recrystallization from water." ] } | |
CAS RN |
1864294-23-4 |
Product Name |
2-bromo-3-(ethylamino)-N-methylbenzamide |
Molecular Formula |
C10H13BrN2O |
Molecular Weight |
257.1 |
Purity |
0 |
Origin of Product |
United States |
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